
Application Notes and Protocols: Acetamide, N-
[2-[4-(acetyloxy)phenyl]ethyl]-

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Acetamide, N-[2-[4-

(acetyloxy)phenyl]ethyl]-

Cat. No.: B084913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the safe handling, storage, and use of

Acetamide, N-[2-[4-(acetyloxy)phenyl]ethyl]-, also known as N,O-Diacetyltyramine. This

document is intended to supplement, not replace, institutional safety protocols and professional

judgment.

Product Information and Physicochemical
Properties
Acetamide, N-[2-[4-(acetyloxy)phenyl]ethyl]- is an organic compound with potential

applications in medicinal chemistry and pharmaceutical research. It has been identified as a

fungal metabolite and investigated for its biological activities.[1]

Table 1: Physicochemical Data
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Property Value Source

Synonyms

N,O-Diacetyltyramine, 4-(2-

acetamidoethyl) Phenyl

Acetate

[2]

CAS Number 14383-56-3 [2]

Molecular Formula C₁₂H₁₅NO₃ [3]

Molecular Weight 221.3 g/mol [3]

Appearance Solid

Safety and Handling
While a specific hazard classification is not listed in all databases, it is crucial to handle this

compound with care, adhering to standard laboratory safety practices.

Table 2: Hazard and Safety Information
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Aspect Recommendation Source

Hazard Classification

Not classified as a hazardous

substance or mixture in some

sources. However, always

handle with caution as the

toxicological properties may

not be fully investigated.

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye/face

protection.

Engineering Controls

Use in a well-ventilated area,

preferably in a chemical fume

hood.

Hygiene Practices

Avoid inhalation, ingestion, and

contact with skin and eyes.

Wash hands thoroughly after

handling.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Inhalation: Move to fresh air. If breathing is difficult, provide artificial respiration. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill and Leak Procedures:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of a spill, wear appropriate PPE. Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. Ventilate the area and wash

the spill site after material pickup is complete.

Storage
Proper storage is essential to maintain the integrity and stability of the compound.

Storage Conditions:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Experimental Protocols
The following are general protocols for handling and preparing Acetamide, N-[2-[4-
(acetyloxy)phenyl]ethyl]- for in vitro experiments.

Protocol 1: Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution for use in cell-based assays.

Materials:

Acetamide, N-[2-[4-(acetyloxy)phenyl]ethyl]- powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

1. Under sterile conditions (e.g., in a laminar flow hood), weigh out the desired amount of the

compound.
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2. Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

3. Vortex or sonicate briefly until the compound is completely dissolved.

4. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

5. Store the stock solutions at -20°C or -80°C.

Protocol 2: In Vitro Cytotoxicity Assay (Example)

This compound has been shown to be cytotoxic to several cancer cell lines, including MDA-

MB-231, HeLa, MCF-7, and OAW-42 cells.

Objective: To determine the cytotoxic effects of the compound on a cancer cell line (e.g.,

MDA-MB-231).

Materials:

MDA-MB-231 cells

Complete cell culture medium (e.g., DMEM with 10% FBS)

96-well cell culture plates

Acetamide, N-[2-[4-(acetyloxy)phenyl]ethyl]- stock solution

MTT or similar cell viability reagent

Plate reader

Procedure:

1. Seed MDA-MB-231 cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.
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2. Prepare serial dilutions of the compound from the stock solution in complete cell culture

medium.

3. Remove the old medium from the cells and add the medium containing the different

concentrations of the compound. Include a vehicle control (medium with DMSO at the

highest concentration used for the compound).

4. Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a CO₂ incubator.

5. Add the cell viability reagent (e.g., MTT) to each well and incubate according to the

manufacturer's instructions.

6. Measure the absorbance or fluorescence using a plate reader to determine cell viability.

7. Calculate the IC₅₀ value (the concentration of the compound that inhibits cell growth by

50%).

Biological Activity and Signaling Pathways
Acetamide, N-[2-[4-(acetyloxy)phenyl]ethyl]- has demonstrated antibacterial activity against

both Gram-positive and Gram-negative bacteria, as well as antifungal properties. In cancer

research, it has been shown to be cytotoxic to various cancer cell lines. One of its reported

mechanisms of action is the suppression of STAT3 (Signal Transducer and Activator of

Transcription 3) phosphorylation.

Experimental Workflow for Handling and In Vitro Testing
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General Experimental Workflow
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Caption: General workflow for preparing and testing the compound in vitro.

Simplified STAT3 Signaling Pathway Inhibition

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b084913?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibition of STAT3 Phosphorylation
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Caption: Simplified diagram of STAT3 pathway inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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